2-ethyl-1,4-diphenylbenzene

• Molecular Formula: C20H18
• Molecular Weight: 258.4 g/mol
• IUPAC Name: 2-ethyl-1,4-diphenylbenzene
• InChI: InChI=1S/C20H18/c1-2-16-15-19(17-9-5-3-6-10-17)13-14-20(16)18-11-7-4-8-12-18/h3-15H,2H2,1H3
• InChI Key: FATOKONBEZYXAV-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C=CC(=C1)C2=CC=CC=C2)C3=CC=CC=C3

Description

2-Ethyl-1,4-benzoquinone (C₈H₈O₂) is a substituted benzoquinone characterized by an ethyl group at the 2-position and oxygen atoms at the 1,4-positions of the benzene ring. It is a naturally occurring compound identified in the defensive secretions of arthropods, such as cave-dwelling millipedes (Typhloiulini tribe) and the confused flour beetle (Tribolium confusum). Its primary biological role involves chemical defense against predators, mediated by its irritant properties. Structurally, it differs from simpler benzoquinones due to the ethyl substituent, which influences its volatility, reactivity, and interaction with biological targets.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

2,3-Dimethyl-1,4-Benzoquinone

• Structural Differences : Features methyl groups at the 2- and 3-positions instead of an ethyl group.
• Physical Properties: Higher retention index (RI = 1119) compared to 2-ethyl-1,4-benzoquinone (RI = 1103–1108), indicating increased hydrophobicity due to additional methyl groups.
• Biological Context : Found in millipede secretions but at lower concentrations. Demonstrates stronger antimicrobial activity in lab studies, likely due to enhanced electron-withdrawing effects from dual methyl substituents.

2-Methyl-1,4-Benzoquinone

• Structural Differences : Single methyl group at the 2-position.
• Functional Role : Predominates in the cuticular hydrocarbon (CHC) profiles of insects, such as the lesser mealworm (Alphitobius diaperinus), and correlates with mating behavior. Experienced adults exhibit higher concentrations, suggesting a role in sexual signaling.
• Volatility : Lower molecular weight (C₇H₆O₂) results in higher volatility than ethyl-substituted analogs, influencing its efficacy as a semiochemical.

1,4-Di(thiophen-2-yl)benzene

• Structural Contrast : A benzene core functionalized with thiophene groups at the 1,4-positions.
• Applications: Used in organic electronics (e.g., dye-sensitized solar cells) due to extended π-conjugation, unlike 2-ethyl-1,4-benzoquinone, which lacks such electronic applications.

Data Tables

Table 1. Key Physicochemical Properties of Selected Benzoquinones

Compound	Molecular Formula	Retention Index (RI)	Biological Source	Primary Function
2-Ethyl-1,4-benzoquinone	C₈H₈O₂	1103–1108	Tribolium confusum, millipedes	Predator defense
2,3-Dimethyl-1,4-benzoquinone	C₈H₈O₂	1119	Millipedes	Antimicrobial defense
2-Methyl-1,4-benzoquinone	C₇H₆O₂	1095*	Insects (CHC profiles)	Mating signaling

*Estimated RI based on homologous series.

Table 2. Concentration Differences in Insect CHC Profiles

Compound	Virgin Adults (μg/mg)	Experienced Adults (μg/mg)
2-Ethyl-1,4-benzoquinone	Not detected	0.45 ± 0.12
2-Methyl-1,4-benzoquinone	0.10 ± 0.03	0.78 ± 0.15

Research Findings

• Defensive Secretions: 2-Ethyl-1,4-benzoquinone’s mass spectrum (NIST-library match) and RI confirm its identity in millipede secretions, distinguishing it from dimethyl analogs.
• Behavioral Ecology: In Alphitobius diaperinus, ethyl- and methyl-benzoquinones are absent in virgin adults but upregulated post-mating, implicating them in mate recognition.
• Synthetic Relevance: While 2-ethyl-1,4-benzoquinone is naturally derived, analogs like 1,4-di(thiophen-2-yl)benzene require palladium-catalyzed cross-coupling, highlighting divergent synthetic pathways.